Cas no 1261753-29-0 (4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl)

4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl is a biphenyl derivative featuring chloro and trifluoromethoxy substituents, offering unique electronic and steric properties for synthetic applications. Its structural characteristics make it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of bioactive compounds. The chloro and trifluoromethoxy groups enhance lipophilicity and metabolic stability, while the methyl group provides additional steric control. This compound is suitable for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling further functionalization. Its well-defined purity and stability ensure reliable performance in demanding synthetic workflows.
4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl structure
1261753-29-0 structure
Product Name:4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl
CAS No:1261753-29-0
MF:C14H10ClF3O
MW:286.676813602448
CID:4996568
Update Time:2025-10-24

4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl
    • Inchi: 1S/C14H10ClF3O/c1-9-7-11(5-6-13(9)15)10-3-2-4-12(8-10)19-14(16,17)18/h2-8H,1H3
    • InChI Key: ZTMYQWXZOZCUGT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 295
  • XLogP3: 5.7
  • Topological Polar Surface Area: 9.2

4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011004643-250mg
4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl
1261753-29-0 97%
250mg
484.80 USD 2021-07-05
Alichem
A011004643-500mg
4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl
1261753-29-0 97%
500mg
831.30 USD 2021-07-05
Alichem
A011004643-1g
4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl
1261753-29-0 97%
1g
1,534.70 USD 2021-07-05

Additional information on 4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl

Recent Advances in the Study of 4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl (CAS: 1261753-29-0)

In recent years, the compound 4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl (CAS: 1261753-29-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its chloro and trifluoromethoxy substituents, has shown promising potential in various therapeutic applications. The unique structural features of this compound contribute to its biological activity, making it a subject of extensive investigation for drug development and molecular targeting.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl. Research published in the Journal of Medicinal Chemistry (2023) highlights its role as a potent modulator of specific enzyme pathways, particularly those involved in inflammatory responses. The compound's ability to selectively inhibit key enzymes has positioned it as a candidate for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl has been investigated for its potential in oncology. A study conducted by researchers at the National Cancer Institute (2024) demonstrated that this compound exhibits significant cytotoxic effects against certain cancer cell lines, including those resistant to conventional chemotherapy. The mechanism involves the disruption of mitochondrial function and induction of apoptosis, suggesting its utility as an adjunct therapy in cancer treatment regimens.

The synthesis and optimization of 4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl have also been a focal point of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable methods for producing this compound, as detailed in a recent publication in Organic Process Research & Development (2023). These improvements are critical for facilitating further preclinical and clinical studies, ensuring a steady supply of high-quality material for research purposes.

Despite these promising findings, challenges remain in the development of 4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Ongoing research aims to optimize the compound's properties to enhance its efficacy and safety profile, paving the way for future clinical trials.

In conclusion, 4-Chloro-3-methyl-3'-(trifluoromethoxy)biphenyl (CAS: 1261753-29-0) represents a compelling area of research in chemical biology and drug discovery. Its diverse pharmacological activities and potential therapeutic applications underscore the importance of continued investigation. As researchers uncover more about its mechanisms and refine its properties, this compound may soon emerge as a valuable addition to the pharmaceutical arsenal against inflammatory and neoplastic diseases.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD